Cas no 10595-06-9 (b-Phenoxyethyl Methacrylate (Stabilized with hydroquinone/MEHQ))

• Product Name: b-Phenoxyethyl Methacrylate (Stabilized with hydroquinone/MEHQ)
• CAS No: 10595-06-9
• Molecular Formula: C₁₂H₁₄O₃
• Molecular Weight: 206.2378
• MDL: MFCD00053685
• CID: 164158

b-Phenoxyethyl Methacrylate (Stabilized with hydroquinone/MEHQ) Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2-phenoxyethyl ester
• 2-Phenoxyethyl Methacrylate (stabilized with HQ + MEHQ)
• 2-phenoxyethyl 2-methylprop-2-enoate
• 2-PHENOXYETHYL METHACRYLATE
• 2-Phenoxy-1-methacryloyloxy-aethan
• Ethylene Glycol Monophenyl Ether Methacrylate (stabilized with HQ + MEHQ)
• Methacrylic Acid 2-Phenoxyethyl Ester (stabilized with HQ + MEHQ)
• Methacrylic acid, 2-phenoxyethyl ester
• 2-methyl-2-propenoic aci 2-phenoxyethyl ester
• Phenoxyethylmethacrylate
• B-PHENOXYETHYL METHACRYLATE
• ETHYLENE GLYCOL PHENYL ETHER METHACRYLATE
• 2-Methylacrylic acid 2-phenoxyethyl ester
• 2-Propenoic acid,2-methyl-,2-phenoxyethyl ester
• 2-PHENOXYETHYL METHACRYLATE 94%
• Methacrylicacid,2-phenoxyethylester
• 2-methyl-2-propenoicaci2-phenoxyethylester
• 2-Propenoicacid,2-methyl-,2-phenoxyethylester
• 2-Phenoxyethyl methacrylate
• 2-Propenoic acid, 2-methyl-, 2-phenoxyethyl ester
• phenoxyethyl methacrylate
• .beta.-Phenoxyethyl methacrylate
• CEXQWAAGPPNOQF-UHFFFAOYSA-N
• 8S0749T15J
• DSSTox_RID_80464
• DSSTox_CID_24773
• DSSTox_GSID_
• 2-PHENOXYETHYLMETHACRYLATE
• PHEMA

• MDL： MFCD00053685
• InChIKey： CEXQWAAGPPNOQF-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c1-10(2)12(13)15-9-8-14-11-6-4-3-5-7-11/h3-7H,1,8-9H2,2H3
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])OC(C(=C([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.094
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.18470
• PSA: 35.53000
• Refractive Index: n20/D 1.513(lit.)
• Boiling Point: 260°C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.08 g/mL at 25 °C(lit.)